Cas no 714938-00-8 (3-(3,4-dimethoxyphenyl)-7-(4-nitrophenyl)methoxy-4H-chromen-4-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-7-(4-nitrophenyl)methoxy-4H-chromen-4-one
• CAS No: 714938-00-8
• MF: C₂₄H₁₉NO₇
• MW: 433.410166978836
• CID: 5419366
• Update Time: 2025-08-03

3-(3,4-dimethoxyphenyl)-7-(4-nitrophenyl)methoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-7-[(4-nitrophenyl)methoxy]chromen-4-one
• 3-(3,4-dimethoxyphenyl)-7-(4-nitrophenyl)methoxy-4H-chromen-4-one

• Inchi： 1S/C24H19NO7/c1-29-21-10-5-16(11-23(21)30-2)20-14-32-22-12-18(8-9-19(22)24(20)26)31-13-15-3-6-17(7-4-15)25(27)28/h3-12,14H,13H2,1-2H3
• InChI Key： LLAHVFYEABNTBS-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCC3=CC=C([N+]([O-])=O)C=C3)=CC=C2C(=O)C=1C1=CC=C(OC)C(OC)=C1

Additional information on 3-(3,4-dimethoxyphenyl)-7-(4-nitrophenyl)methoxy-4H-chromen-4-one

Professional Introduction to Compound with CAS No. 714938-00-8 and Product Name: 3-(3,4-dimethoxyphenyl)-7-(4-nitrophenyl)methoxy-4H-chromen-4-one

The compound identified by the CAS number 714938-00-8 and the product name 3-(3,4-dimethoxyphenyl)-7-(4-nitrophenyl)methoxy-4H-chromen-4-one represents a significant molecule in the realm of pharmaceutical chemistry. This chromenone derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of considerable interest in both academic research and industrial applications.

Chromenones, a class of heterocyclic compounds characterized by a chromene core, have long been studied for their diverse pharmacological properties. The specific structure of 3-(3,4-dimethoxyphenyl)-7-(4-nitrophenyl)methoxy-4H-chromen-4-one incorporates several key functional groups that contribute to its unique chemical behavior. The presence of dimethoxy groups at the 3-position of the phenyl ring and a nitro group at the 4-position of another phenyl ring introduces both electronic and steric influences that can modulate its interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such complex molecules. The use of molecular modeling techniques has allowed researchers to simulate the binding interactions of this compound with various enzymes and receptors. Preliminary simulations suggest that the nitrophenylmethoxy moiety may play a crucial role in stabilizing interactions with certain protein targets, potentially making it a valuable scaffold for drug development.

In parallel, experimental studies have begun to explore the biological activity of this compound. Initial in vitro assays have shown promising results in terms of inhibitory effects on specific enzymes implicated in inflammatory pathways. The dimethoxyphenyl group appears to contribute to the compound's solubility and bioavailability, which are critical factors for its potential therapeutic applications. Further experiments are underway to elucidate the exact mechanisms by which this compound exerts its effects.

The synthesis of 3-(3,4-dimethoxyphenyl)-7-(4-nitrophenyl)methoxy-4H-chromen-4-one presents a formidable challenge due to its intricate structure. Traditional synthetic routes involve multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. Recent innovations in synthetic methodologies have aimed at streamlining these processes while maintaining high yields and purity standards. Catalytic approaches, in particular, have shown promise in facilitating key reaction steps without compromising efficiency.

The chromenone core itself is known for its stability under various conditions, which makes it an attractive scaffold for long-term storage and formulation development. However, the presence of sensitive functional groups such as the nitro group necessitates careful handling to prevent degradation. Researchers are exploring novel encapsulation techniques that could enhance the stability and bioavailability of this compound during storage and administration.

The potential applications of 3-(3,4-dimethoxyphenyl)-7-(4-nitrophenyl)methoxy-4H-chromen-4-one extend beyond traditional pharmaceuticals. Its unique chemical properties make it a candidate for use in agrochemicals, where it could serve as an intermediate in the synthesis of novel pesticides or herbicides. Additionally, its ability to interact with biological targets suggests possible roles in diagnostic imaging or as a contrast agent in medical procedures.

As research continues to uncover new insights into the structure-activity relationships of this compound, collaborations between academic institutions and pharmaceutical companies are likely to intensify. These partnerships aim to accelerate the translation of laboratory findings into clinical applications. Regulatory agencies are also paying close attention to such developments, ensuring that any potential therapeutics meet stringent safety and efficacy standards before reaching market approval.

The future prospects for 3-(3,4-dimethoxyphenyl)-7-(4-nitrophenyl)methoxy-4H-chromen-4-one are bright, driven by ongoing research efforts and technological advancements. Innovations in synthetic chemistry, computational modeling, and biopharmaceutical technologies will continue to shape its development trajectory. As more data becomes available regarding its biological activities and pharmacological properties, this compound is poised to make significant contributions to various fields within chemical biology and medicine.